Cas no 881419-09-6 (2-PYRIDINAMINE, 6-CHLORO-N-(4-FLUOROPHENYL)-)

• Product Name: 2-PYRIDINAMINE, 6-CHLORO-N-(4-FLUOROPHENYL)-
• CAS No: 881419-09-6
• MF: C₁₁H₈ClFN₂
• MW: 222.646024703979
• CID: 3273742
• PubChem ID: 11673008
• Update Time: 2025-06-15

2-PYRIDINAMINE, 6-CHLORO-N-(4-FLUOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 2-PYRIDINAMINE, 6-CHLORO-N-(4-FLUOROPHENYL)-
• 6-CHLORO-N-(4-FLUOROPHENYL)PYRIDIN-2-AMINE
• 6-Chloro-N-(4-fluorophenyl)-2-pyridinamine
• 881419-09-6
• SCHEMBL3996758
• AKOS009154257

• Inchi： 1S/C11H8ClFN2/c12-10-2-1-3-11(15-10)14-9-6-4-8(13)5-7-9/h1-7H,(H,14,15)
• InChI Key： XYCVTLPNALADRL-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(F)C=C2)=NC(Cl)=CC=C1

Computed Properties

• Exact Mass: 222.0360041Da
• Monoisotopic Mass: 222.0360041Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-PYRIDINAMINE, 6-CHLORO-N-(4-FLUOROPHENYL)-

Comprehensive Overview of 2-PYRIDINAMINE, 6-CHLORO-N-(4-FLUOROPHENYL)- (CAS No. 881419-09-6)

2-PYRIDINAMINE, 6-CHLORO-N-(4-FLUOROPHENYL)- (CAS No. 881419-09-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and fluorophenyl moieties, is often explored for its potential applications in drug discovery and material science. The presence of both chloro and fluoro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 6-CHLORO-N-(4-FLUOROPHENYL)-2-PYRIDINAMINE has surged due to its relevance in developing novel therapeutics. Researchers are particularly interested in its role as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance. The compound's structural features allow for versatile modifications, enabling the creation of derivatives with tailored biological activities.

From an industrial perspective, CAS No. 881419-09-6 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, chemists are exploring eco-friendly methods to produce such intermediates, reducing waste and energy consumption. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

The compound's nomenclature, 2-PYRIDINAMINE, 6-CHLORO-N-(4-FLUOROPHENYL)-, reflects its IUPAC naming conventions, which are critical for accurate database searches in platforms like SciFinder and Reaxys. Users frequently search for synonyms such as 6-chloro-N-(4-fluorophenyl)pyridin-2-amine or N-(4-fluorophenyl)-6-chloropyridin-2-amine, emphasizing the need for standardized terminology in scientific literature.

Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize 881419-09-6, ensuring purity and consistency for research applications. Quality control is paramount, especially when the compound is used in high-throughput screening or combinatorial chemistry workflows. These methodologies are pivotal in accelerating drug discovery pipelines.

In the realm of intellectual property, patents involving 6-CHLORO-N-(4-FLUOROPHENYL)-2-PYRIDINAMINE often highlight its utility in small-molecule drug development. Companies are actively filing claims for derivatives targeting diseases like cancer and inflammatory disorders, reflecting the compound's therapeutic potential. This trend underscores the importance of structure-activity relationship (SAR) studies in modern pharmacology.

For researchers sourcing CAS No. 881419-09-6, factors such as supplier reliability, batch-to-batch consistency, and regulatory compliance are top priorities. Online forums and databases frequently address questions about scaling up synthesis or optimizing reaction yields, indicating a strong interest in practical applications. Collaborative platforms like ResearchGate and LinkedIn serve as hubs for sharing protocols and troubleshooting challenges.

Looking ahead, the versatility of 2-PYRIDINAMINE, 6-CHLORO-N-(4-FLUOROPHENYL)- positions it as a key player in interdisciplinary research. Whether in medicinal chemistry, material science, or catalysis, its applications continue to expand, driven by innovation and technological advancements. As the scientific community embraces AI-driven drug design and automated synthesis, compounds like this will remain at the forefront of discovery.